Cas no 2138071-61-9 (2,2,6,6-Tetramethyl-4-oxopiperidine-1-sulfonyl chloride)

• Product Name: 2,2,6,6-Tetramethyl-4-oxopiperidine-1-sulfonyl chloride
• CAS No: 2138071-61-9
• MF: C₉H₁₆ClNO₃S
• MW: 253.746240615845
• CID: 6142965
• PubChem ID: 165962651
• Update Time: 2025-07-19

2,2,6,6-Tetramethyl-4-oxopiperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138071-61-9
• 2,2,6,6-tetramethyl-4-oxopiperidine-1-sulfonyl chloride
• EN300-1154783
• 2,2,6,6-Tetramethyl-4-oxopiperidine-1-sulfonyl chloride

• Inchi： 1S/C9H16ClNO3S/c1-8(2)5-7(12)6-9(3,4)11(8)15(10,13)14/h5-6H2,1-4H3
• InChI Key： OKVREZZCJBVMJA-UHFFFAOYSA-N
• SMILES： ClS(N1C(C)(C)CC(CC1(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 253.0539422g/mol
• Monoisotopic Mass: 253.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.8Ų

Additional information on 2,2,6,6-Tetramethyl-4-oxopiperidine-1-sulfonyl chloride

Introduction to 2,2,6,6-Tetramethyl-4-oxopiperidine-1-sulfonyl chloride (CAS No. 2138071-61-9)

2,2,6,6-Tetramethyl-4-oxopiperidine-1-sulfonyl chloride (CAS No. 2138071-61-9) is a versatile and highly reactive organic compound that has gained significant attention in the fields of chemical synthesis and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are known for their reactivity and utility in various synthetic transformations. The unique structure of 2,2,6,6-tetramethyl-4-oxopiperidine-1-sulfonyl chloride makes it a valuable reagent in the development of novel pharmaceuticals and materials.

The molecular structure of 2,2,6,6-tetramethyl-4-oxopiperidine-1-sulfonyl chloride consists of a piperidine ring substituted with four methyl groups at positions 2, 2, 6, and 6, and a sulfonyl chloride group at position 1. The presence of the sulfonyl chloride functional group imparts high reactivity to the molecule, making it an excellent electrophile in nucleophilic substitution reactions. This reactivity is crucial in the synthesis of complex organic molecules and derivatives.

In recent years, 2,2,6,6-tetramethyl-4-oxopiperidine-1-sulfonyl chloride has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of anti-inflammatory agents. The compound's ability to form stable derivatives through its reactive sulfonyl chloride group has led to the development of novel compounds with improved pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 2,2,6,6-tetramethylpiperidinyl sulfonamides, which exhibited potent anti-inflammatory activity in vitro and in vivo.

Beyond its applications in pharmaceutical research, 2,2,6,6-tetramethyl-4-oxopiperidine-1-sulfonyl chloride has also found utility in materials science. The compound can be used to modify polymers and surfaces to enhance their functional properties. For example, researchers have utilized this sulfonyl chloride derivative to introduce functional groups onto polymer backbones, resulting in materials with improved mechanical strength and thermal stability. These modified polymers have potential applications in areas such as drug delivery systems and advanced coatings.

The synthesis of 2,2,6,6-tetramethyl-4-oxopiperidine-1-sulfonyl chloride typically involves several steps. One common approach is to start with 4-hydroxy-N,N,N-trimethylbutanaminium chloride and react it with chlorosulfonic acid to form the corresponding sulfonyl chloride. This reaction requires careful control of temperature and reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For instance, a study published in Green Chemistry described a novel method using microwave-assisted synthesis to produce 2,2,6,6-tetramethyl-4-oxopiperidine-1-sulfonyl chloride with reduced waste generation and energy consumption.

The safety and handling of 2,2,6,6-tetramethyl-4-oxopiperidine-1-sulfonyl chloride are critical considerations for researchers working with this compound. As a sulfonyl chloride derivative, it is highly reactive and can pose hazards if not handled properly. It is recommended that all operations involving this compound be conducted under inert conditions and with appropriate personal protective equipment (PPE). Additionally, proper storage conditions should be maintained to prevent degradation or unwanted reactions.

In conclusion, 2,2,6,6-tetramethyl-4-oxopiperidine-1-sulfonyl chloride (CAS No. 2138071-61-9) is a valuable reagent with diverse applications in chemical synthesis and pharmaceutical research. Its unique molecular structure and high reactivity make it an essential tool for developing novel compounds with improved properties. Ongoing research continues to explore new applications and synthetic methods for this compound, further highlighting its significance in the scientific community.